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Compound of Interest

Compound Name: D-102 Dye

Cat. No.: B1141168 Get Quote

An In-depth Examination of the Molecular Structure, Properties, and Applications of a Key

Sensitizer in Dye-Sensitized Solar Cells

The indoline-based organic dye, D-102, has emerged as a significant photosensitizer in the

field of dye-sensitized solar cells (DSSCs). Its favorable photophysical and electrochemical

properties, coupled with its metal-free structure, make it a compelling alternative to more

traditional ruthenium-based dyes. This technical guide provides a detailed overview of the D-
102 dye, encompassing its molecular structure, key properties, and experimental protocols for

its application in DSSCs, tailored for researchers, scientists, and professionals in drug and

materials development.

Molecular Structure and Identification
D-102 is an organic compound characterized by a donor-π-acceptor (D-π-A) architecture,

which is crucial for its function as a photosensitizer. The molecular structure facilitates efficient

intramolecular charge transfer upon photoexcitation.
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Identifier Value

Chemical Formula C37H30N2O3S2

Molecular Weight 614.78 g/mol

CAS Number 652145-28-3

Photophysical and Electrochemical Properties
The efficacy of D-102 as a photosensitizer is rooted in its distinct photophysical and

electrochemical characteristics. These properties govern its ability to absorb light, inject

electrons into a semiconductor, and be regenerated by an electrolyte.

Property Value
Reference
Solvent/Conditions

Maximum Absorption (λmax) 499 nm DMF

505 nm CH2Cl2

Molar Extinction Coefficient 55,800 L·mol⁻¹·cm⁻¹ at 490 nm

Melting Point 238-243 °C N/A

Highest Occupied Molecular

Orbital (HOMO)

-5.1 eV to -5.3 eV (Typical for

efficient indoline dyes)
Estimated

Lowest Unoccupied Molecular

Orbital (LUMO)

-2.8 eV to -3.1 eV (Typical for

efficient indoline dyes)
Estimated

Photovoltaic Performance in Dye-Sensitized Solar
Cells
The performance of D-102 in a DSSC is a critical measure of its practical utility. The following

table summarizes typical photovoltaic parameters obtained with D-102 under simulated solar

illumination (AM1.5G, 100 mW·cm⁻²). It is important to note that these values can vary

depending on the specific cell architecture, including the semiconductor material, electrolyte

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


composition, and counter electrode. One study reported a power conversion efficiency of over

5.4% for D-102 based DSSCs.[1]

Photovoltaic Parameter Symbol Typical Value

Power Conversion Efficiency η > 4%

Short-Circuit Current Density Jsc ~10-15 mA·cm⁻²

Open-Circuit Voltage Voc ~0.6-0.7 V

Fill Factor FF ~0.6-0.7

Experimental Protocols
Detailed methodologies are essential for the successful synthesis, purification, and application

of D-102 in DSSCs.

Synthesis of D-102 Dye (Generalized Protocol)
While a specific, detailed synthesis protocol for D-102 is not readily available in all public

literature, a general procedure for indoline dyes with a D-π-A structure can be outlined as

follows. This typically involves a multi-step synthesis culminating in a condensation reaction.

Materials:

Precursors for the indoline donor, diphenylamine π-bridge, and rhodanine-3-acetic acid

acceptor.

Appropriate solvents (e.g., toluene, ethanol, acetic acid).

Catalysts (e.g., piperidine).

Inert atmosphere (e.g., nitrogen or argon).

Procedure:

Synthesis of the Aldehyde Intermediate: The synthesis typically begins with the formylation of

the indoline donor structure, often achieved through a Vilsmeier-Haack reaction.
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Knoevenagel Condensation: The aldehyde intermediate is then reacted with the rhodanine-

3-acetic acid acceptor via a Knoevenagel condensation.

Reaction Conditions: The reaction is typically carried out in a suitable solvent such as

ethanol or a mixture of chloroform and acetic acid, often with a catalytic amount of a base

like piperidine.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC).

Work-up: Upon completion, the reaction mixture is cooled, and the crude product is

precipitated, often by the addition of a non-polar solvent or water.

Filtration and Washing: The precipitated solid is collected by filtration, washed with

appropriate solvents to remove unreacted starting materials and byproducts, and then dried.

Purification of D-102 Dye
Purification is critical to achieve high-performance photovoltaic devices.

Materials:

Crude D-102 dye.

Solvents for column chromatography (e.g., dichloromethane, methanol, hexane, ethyl

acetate).

Silica gel for column chromatography.

Procedure:

Column Chromatography: The crude D-102 dye is purified by column chromatography on

silica gel.

Eluent Selection: A suitable eluent system, such as a gradient of methanol in

dichloromethane or ethyl acetate in hexane, is used to separate the desired product from

impurities.
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Fraction Collection: Fractions are collected and analyzed by TLC to identify those containing

the pure dye.

Solvent Evaporation: The solvent from the pure fractions is removed under reduced pressure

to yield the purified D-102 dye as a solid.

Characterization: The purity of the final product is confirmed by techniques such as ¹H NMR,

¹³C NMR, and mass spectrometry.

Fabrication of D-102 Sensitized Solar Cells
Materials:

Fluorine-doped tin oxide (FTO) coated glass substrates.

Titanium dioxide (TiO₂) paste (e.g., P25).

Purified D-102 dye.

Solvent for dye solution (e.g., a mixture of acetonitrile and tert-butanol).

Iodide-based electrolyte (e.g., 0.5 M LiI, 0.05 M I₂, 0.5 M 4-tert-butylpyridine in acetonitrile).

Platinized counter electrodes.

Surlyn or Parafilm sealant.

Procedure:

Preparation of TiO₂ Photoanode:

Clean the FTO glass substrates by sonication in a sequence of detergent, deionized water,

acetone, and isopropanol.

Apply a layer of TiO₂ paste onto the conductive side of the FTO glass using a technique

like screen printing or doctor-blading to achieve a desired thickness (typically 10-15 µm).

Sinter the TiO₂ film at high temperatures (e.g., 450-500 °C) to ensure good particle

necking and adhesion to the FTO substrate.
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Optionally, treat the sintered film with a TiCl₄ solution to improve performance.

Dye Sensitization:

Immerse the cooled TiO₂ photoanode into a solution of D-102 dye (typically 0.3-0.5 mM in

a suitable solvent mixture) for a specific duration (e.g., 12-24 hours) at room temperature.

After sensitization, rinse the photoanode with the same solvent used for the dye solution to

remove non-adsorbed dye molecules.

Assembly of the Solar Cell:

Place a sealant (e.g., Surlyn or Parafilm) around the TiO₂ film on the photoanode.

Position the platinized counter electrode on top of the sealant.

Heat the assembly to seal the two electrodes together, leaving small holes for electrolyte

injection.

Electrolyte Injection:

Introduce the iodide-based electrolyte into the cell through the pre-drilled holes via

vacuum backfilling or capillary action.

Seal the holes to prevent electrolyte leakage.

Characterization:

Measure the current-voltage (I-V) characteristics of the fabricated DSSC under simulated

sunlight (AM1.5G, 100 mW·cm⁻²) using a solar simulator and a source meter.

Determine the key photovoltaic parameters: short-circuit current density (Jsc), open-circuit

voltage (Voc), fill factor (FF), and power conversion efficiency (η).

Signaling Pathways and Experimental Workflows
The operation of a D-102 sensitized solar cell involves a series of interconnected processes,

from light absorption to charge regeneration. These can be visualized to better understand the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1141168?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141168?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


flow of energy and electrons within the device.

Electron Transfer and Regeneration Pathway in a D-102
DSSC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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